Cas no 2680829-05-2 (tert-butyl N-4-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate
• CAS No: 2680829-05-2
• MF: C₁₂H₁₄BrN₅O₂
• MW: 340.175860881805
• CID: 5626658
• PubChem ID: 165931991
• Update Time: 2025-06-10

tert-butyl N-4-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296981
• 2680829-05-2
• tert-butyl N-[4-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)phenyl]carbamate
• tert-butyl N-4-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate

• Inchi： 1S/C12H14BrN5O2/c1-12(2,3)20-11(19)14-9-5-4-7(13)6-8(9)10-15-17-18-16-10/h4-6H,1-3H3,(H,14,19)(H,15,16,17,18)
• InChI Key： FENYUMRMMJSGRD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C2N=NNN=2)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 339.03309g/mol
• Monoisotopic Mass: 339.03309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.8Ų

Additional information on tert-butyl N-4-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate

Research Brief on tert-butyl N-4-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate (CAS: 2680829-05-2)

In recent years, the compound tert-butyl N-4-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate (CAS: 2680829-05-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a tetrazole ring and a bromo-substituted phenyl group, has shown promising potential in various therapeutic applications. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of tert-butyl N-4-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate involves a multi-step process, starting with the bromination of a phenyl precursor followed by the introduction of the tetrazole moiety. Recent studies have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's stability under various conditions has also been investigated, with findings suggesting that it remains stable in most organic solvents but may degrade under strongly acidic or basic conditions.

From a biological perspective, tert-butyl N-4-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate has demonstrated notable activity in inhibiting specific enzymes involved in inflammatory pathways. In vitro studies have shown that the compound effectively targets cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs. Additionally, preliminary data indicate that the compound may also exhibit antimicrobial properties, though further research is needed to confirm these effects.

Recent advancements in computational chemistry have enabled researchers to explore the molecular interactions of tert-butyl N-4-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate with its biological targets. Molecular docking studies have revealed that the tetrazole ring plays a critical role in binding to the active site of COX-2, while the bromo-substituted phenyl group enhances the compound's affinity for the enzyme. These insights are invaluable for the rational design of derivatives with improved efficacy and selectivity.

Despite its promising potential, several challenges remain in the development of tert-butyl N-4-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activity make it a compelling candidate for continued investigation in the field of chemical biology and drug discovery.

In conclusion, tert-butyl N-4-bromo-2-(1H-1,2,3,4-tetrazol-5-yl)phenylcarbamate (CAS: 2680829-05-2) represents a promising avenue for research in the development of novel therapeutic agents. Its synthesis, biological activity, and potential applications highlight the importance of continued exploration in this area. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in vivo to fully realize its therapeutic potential.